Cas no 40911-07-7 (2-Butanol,4-(butylnitrosoamino)-)

2-Butanol,4-(butylnitrosoamino)- structure
40911-07-7 structure
Product Name:2-Butanol,4-(butylnitrosoamino)-
CAS No:40911-07-7
MF:C8H18N2O2
MW:174.240722179413
CID:332699
PubChem ID:38704
Update Time:2025-04-19

2-Butanol,4-(butylnitrosoamino)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butanol,4-(butylnitrosoamino)-
    • N-butyl-N-(3-hydroxybutyl)nitrous amide
    • 2-BUTANOL, 4-(BUTYLNITROSOAMINO)-
    • N-Butyl-N-(3-hydroxybutyl)nitrosamine
    • BRN 2244580
    • 40911-07-7
    • 4-[butyl(nitroso)amino]-2-butanol
    • AKOS006279328
    • DTXSID90961297
    • Inchi: 1S/C8H18N2O2/c1-3-4-6-10(9-12)7-5-8(2)11/h8,11H,3-7H2,1-2H3
    • InChI Key: WOFRTBWWWXOQRM-UHFFFAOYSA-N
    • SMILES: OC(C)CCN(CCCC)N=O

Computed Properties

  • Exact Mass: 174.136827821g/mol
  • Monoisotopic Mass: 174.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 52.9Ų

Experimental Properties

  • Density: 1.0752 (rough estimate)
  • Boiling Point: 305.23°C (rough estimate)
  • Refractive Index: 1.4635 (estimate)
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